Cas no 102014-44-8 (2-Pentanol, 4-methyl-1-nitro-)

2-Pentanol, 4-methyl-1-nitro- structure
2-Pentanol, 4-methyl-1-nitro- structure
Product Name:2-Pentanol, 4-methyl-1-nitro-
CAS No:102014-44-8
MF:C6H13NO3
MW:147.172322034836
CID:1131559
PubChem ID:14530631
Update Time:2025-04-20

2-Pentanol, 4-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 4-methyl-1-nitro-
    • 4-methyl-1-nitropentan-2-ol
    • OFEODFOGZSJOCW-UHFFFAOYSA-N
    • SCHEMBL1116709
    • 102014-44-8
    • DTXSID50561313
    • 2-hydroxy-4-methyl-1-nitro-pentane
    • Inchi: 1S/C6H13NO3/c1-5(2)3-6(8)4-7(9)10/h5-6,8H,3-4H2,1-2H3
    • InChI Key: OFEODFOGZSJOCW-UHFFFAOYSA-N
    • SMILES: OC(C[N+](=O)[O-])CC(C)C

Computed Properties

  • Exact Mass: 147.089543g/mol
  • Monoisotopic Mass: 147.089543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 147.17g/mol
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66Ų
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